N-(2,5-dimethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine

• IUPAC Name: 2-(2,5-dimethyl-N-(4-methylphenyl)sulfonylanilino)acetic acid
• InChI: InChI=1S/C17H19NO4S/c1-12-5-8-15(9-6-12)23(21,22)18(11-17(19)20)16-10-13(2)4-7-14(16)3/h4-10H,11H2,1-3H3,(H,19,20)
• InChI Key: SAUMSIVCTGTZKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)O)C2=C(C=CC(=C2)C)C
• Molecular Formula: C17H19NO4S
• Molecular Weight: 333.4 g/mol

Description

N-(2,5-dimethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine, also known as DMSG, is a compound that has been widely studied for its potential therapeutic applications. DMSG is a non-steroidal anti-inflammatory drug (NSAID) that belongs to the class of sulfonamides.

Scientific Research Applications

Osmoprotection in Bacterial Cells

One area of research has explored compounds similar to N-(2,5-dimethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine for their osmoprotectant properties in bacterial cells. For instance, a study on dimethylthetin, a compound related to glycine betaine, found it to be an effective osmoprotectant for Escherichia coli, allowing the bacteria to grow in hypertonic NaCl conditions. This suggests potential applications in understanding bacterial survival mechanisms in high-salt environments and could inform the development of new antibacterial agents (Chambers et al., 1987).

Environmental Impact of Herbicides

Research has also been conducted on the environmental impact of herbicides, including compounds structurally related to N-(2,5-dimethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine. Studies on glyphosate, for example, have examined its clastogenic effects on bone marrow cells in mice and its transport through soil and water systems. These studies highlight the potential environmental and health risks associated with the use of certain herbicides and the importance of understanding their behavior in the environment (Prasad et al., 2008); (Malone et al., 2004).

Protein Modification and Drug Development

Another line of research has explored the synthesis and application of compounds with structural similarities to N-(2,5-dimethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine in the context of protein modification and drug development. For instance, studies have synthesized and tested various compounds for their ability to modify proteins and protect cells, which could have implications for the development of new pharmaceuticals (Horton & Tucker, 1970); (Buchstaller et al., 2006).

Mechanisms of Herbicide Resistance

Additionally, research into the mechanisms of herbicide resistance has shed light on how certain plants can tolerate herbicides that are structurally related to N-(2,5-dimethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine. Understanding these mechanisms can inform the development of herbicide-resistant crops, thereby enhancing agricultural productivity and sustainability (Padgette et al., 1995).